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Compound of Interest

Compound Name: Monoeicosanoin

CAS No.: 30208-87-8

Cat. No.: B1229841

Get Quote

To ensure experimental precision, one must distinguish Monoeicosanoin from other C20-

MAGs often conflated in literature due to nomenclature ambiguities.

Parameter Monoeicosanoin (Target)
2-Arachidonoylglycerol (2-

AG)

Common Name
1-Monoeicosanoin; 1-

Monoarachidin
2-AG; 2-Arachidonin

Chemical Structure
Glycerol backbone + C20:0

(Saturated)

Glycerol backbone + C20:4

(Polyunsaturated)

CAS Number 50906-68-8 (1-isomer) 53847-30-6

Primary Function
Structural lipid, LNP stabilizer,

Metabolic intermediate

Endocannabinoid signaling

(CB1/CB2 agonist)

Phase Behavior
High melting point (Solid at

RT); Rigidifies membranes

Liquid at RT; Increases

membrane fluidity
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Critical Note: "Monoeicosanoin" strictly refers to the C20:0 saturated derivative. Researchers

investigating inflammatory signaling or endocannabinoid pathways should refer to 2-

Arachidonoylglycerol.

Part 2: Biosynthesis and Metabolic Pathways
Monoeicosanoin is not synthesized by a dedicated "Monoeicosanoin synthase." Instead, it

arises through the intersection of fatty acid elongation and general glycerolipid metabolism.

The Precursor Pathway: Fatty Acid Elongation
Before incorporation into the glycerol backbone, the C20:0 acyl chain (Arachidic acid) must be

generated.

Substrate: Stearoyl-CoA (C18:0).

Enzyme:ELOVL (Elongation of Very Long Chain Fatty Acids) proteins, specifically

ELOVL1/3/6, catalyze the condensation of Malonyl-CoA with C18:0-CoA.

Product: Arachidoyl-CoA (C20:0-CoA).

Biosynthetic Routes (Anabolic)
Monoeicosanoin is generated via two primary mechanisms:

A. De Novo Glycerolipid Synthesis (Minor Pathway)

Mechanism:Glycerol-3-Phosphate Acyltransferase (GPAT) esterifies Arachidoyl-CoA to the

sn-1 position of glycerol-3-phosphate.

Constraint: GPAT isoforms generally prefer C16:0 or C18:1. C20:0 incorporation is rate-

limited by substrate specificity, making Monoeicosanoin a minor species in biological

membranes relative to palmitic/stearic derivatives.

B. Lipolytic Generation (Major Pathway)

Mechanism: Sequential hydrolysis of Trieicosanoin (TAG containing C20:0) or Dieicosanoin.

Enzymes:
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ATGL (Adipose Triglyceride Lipase): Hydrolyzes TAG to DAG.

HSL (Hormone-Sensitive Lipase): Hydrolyzes DAG to MAG (Monoeicosanoin).

Catabolic Fate
Once generated, Monoeicosanoin faces three metabolic fates:

Hydrolysis (Clearance):Monoacylglycerol Lipase (MAGL) cleaves the ester bond, releasing

free Arachidic Acid and Glycerol.

Re-acylation (Storage):Monoacylglycerol Acyltransferase (MGAT) re-esterifies it with acyl-

CoA to form Dieicosanoin (DAG), which is then converted to TAG by DGAT. This is the

dominant pathway in the intestinal enterocyte during lipid absorption.

Phosphorylation (Signaling/LPA Synthesis):Acylglycerol Kinase (AGK) can phosphorylate the

free hydroxyl group to form Lysophosphatidic Acid (LPA-20:0), a potent mitogenic signaling

molecule.

Part 3: Pathway Visualization
The following diagram illustrates the metabolic flux of Monoeicosanoin, highlighting its

generation from elongation products and its turnover by lipases.
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Caption: Metabolic flux of Monoeicosanoin showing biosynthesis via elongation/lipolysis and

degradation by MAGL.

Part 4: Pharmaceutical Relevance (Drug
Development)
In drug development, particularly for mRNA therapeutics, Monoeicosanoin is valued not for its

biology, but for its physicochemical properties.
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Lipid Nanoparticle (LNP) Engineering
Monoeicosanoin acts as a "Helper Lipid" or structural surfactant in LNP formulations.

Tm Modulation: The long saturated chain (C20:0) confers a high phase transition

temperature (Tm > 60°C). Incorporating Monoeicosanoin increases the rigidity of the LNP

bilayer, preventing premature leakage of payload (e.g., mRNA) in circulation.

Stability: Unlike unsaturated lipids (e.g., DOPE), Monoeicosanoin is resistant to oxidation,

extending the shelf-life of the formulation.

Experimental Protocol: Chemical Synthesis of 1-
Monoeicosanoin
For research requiring high-purity standards (non-biological source).

Reagents:

Isopropylidene glycerol (Solketal).

Arachidoyl chloride (C20:0-Cl).

Pyridine (Catalyst).

Hydrochloric acid (Deprotection).

Workflow:

Acylation: React Solketal (protected glycerol) with Arachidoyl chloride in the presence of

pyridine/DCM at 0°C.

Reaction: Solketal + C20-Cl → 1,2-O-isopropylidene-3-arachidoylglycerol.

Deprotection: Add 1M HCl/MeOH and stir at room temperature for 4 hours to cleave the

acetonide group.

Purification: Recrystallize from hexane/ethanol.
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Validation: Verify structure via 1H-NMR (Doublet at δ 4.15 ppm for sn-1 protons) and Mass

Spec (m/z 387.6 [M+H]+).

Part 5: Analytical Methodology
Protocol: Extraction and Quantification from Biological Matrices

Step Procedure Rationale

1. Lysis

Homogenize tissue in PBS

with MAGL Inhibitor (e.g.,

JZL184).

Prevents ex vivo hydrolysis of

Monoeicosanoin by

endogenous lipases.

2. Extraction

Add 3mL Chloroform:Methanol

(2:1 v/v) + Internal Standard

(d5-MAG). Vortex 1 min.

Folch extraction partitions

neutral lipids (MAGs) into the

organic phase.

3. Separation

Centrifuge 2000xg, 5 min.

Collect lower organic phase.

Dry under N2.

Removes aqueous

contaminants.

4. Analysis

LC-MS/MS (ESI+). Column:

C18 Reverse Phase. Mobile

Phase: ACN/Water (with

Ammonium Formate).

C20:0 MAG elutes later than

C16/C18 MAGs due to

hydrophobicity.

5. Detection

Monitor MRM transition: 387.3

→ 269.3 (Loss of glycerol

headgroup).

Specific quantification of the

C20:0 parent ion.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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